N-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Overview
Description
N-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a synthetic compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and has been used in a number of different research applications. In
Scientific Research Applications
Synthesis of Therapeutic Compounds
Research has explored the synthesis of 3-hydroxy-2,3-dihydro-1,4-benzodioxin-2-carboxamides, which are precursors for potentially therapeutic compounds. In particular, 1,4-benzodioxin-2-carboxylic esters or carboxamides react with nucleophilic amines, creating substances that could have significant therapeutic applications (Bozzo, Pujol, Solans, & Font‐Bardia, 2003).
Enantiospecific Synthesis of Therapeutic Agents
Another study focused on the enantiospecific synthesis of therapeutic agents, such as (S)-doxazosin mesylate and N-[2,4-oxo-1,3-thiazolidin-3-yl]-2,3-dihydro-1,4-benzodioxin-2-carboxamide, using both enantiomers of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid. The study highlights the importance of optically pure enantiomers for pharmaceutical applications (Mishra, Kaur, Sharma, & Jolly, 2016).
Antibacterial and Lipoxygenase Inhibition
Research has also been conducted on sulfonamides bearing the 1,4-benzodioxin ring for their potential antibacterial properties and as therapeutic agents for inflammatory ailments. These compounds were synthesized and showed good inhibitory activity against various bacterial strains and lipoxygenase enzyme, suggesting their potential in treating inflammatory diseases (Abbasi et al., 2017).
Anti-inflammatory Properties
The anti-inflammatory properties of compounds containing the 2,3-dihydro-1,4-benzodioxin subunit have been studied. For example, 2-(2,3-dihydro-1, 4-benzodioxin-6-yl)acetic acid showed comparable potency to Ibuprofen in rat paw edema assays, indicating its potential as an anti-inflammatory agent (Vazquez, Rosell, & Pujol, 1996).
Mechanism of Action
Result of Action
The molecular and cellular effects of N-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how such factors influence the action of this compound is currently unavailable .
Properties
IUPAC Name |
N-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-11-10(12)9-6-13-7-4-2-3-5-8(7)14-9/h2-5,9H,6H2,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBOAPYIYGLQNIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1COC2=CC=CC=C2O1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10284293, DTXSID50966748 | |
Record name | 1,4-benzodioxin-2-carboxamide, 2,3-dihydro-n-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10284293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Methyl-2,3-dihydro-1,4-benzodioxine-2-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50966748 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
21398-80-1, 5237-71-8 | |
Record name | NSC36579 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36579 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,4-benzodioxin-2-carboxamide, 2,3-dihydro-n-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10284293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-Methyl-2,3-dihydro-1,4-benzodioxine-2-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50966748 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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